Cas no 10212-19-8 (2'-Chloro-2'-deoxycytidine)

• Product Name: 2'-Chloro-2'-deoxycytidine
• CAS No: 10212-19-8
• MF: C₉H₁₂ClN₃O₄
• MW: 261.662281036377
• MDL: MFCD06658147
• CID: 137555
• PubChem ID: 46863998
• Update Time: 2025-06-08

2'-Chloro-2'-deoxycytidine Chemical and Physical Properties

Names and Identifiers

• Cytidine,2'-chloro-2'-deoxy- (8CI,9CI)
• 2'-CHLORO-2'-DEOXYCYTIDINE
• 4-amino-1-[(2R,3R,4R,5R)-3-chloro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• 2'-Chlor-2'-deoxycytidin
• 2'-Chlor-2'-desoxy-cytidin
• 2'-chloro-2'-deoxy-cytidine
• 2'-Deoxy-2'-chlorocytidine
• 2-CHLORO-2'-DEOXYCYTIDINE
• 2/'-Chloro-2/'-deoxycytidine
• 2'-deoxy-2'-chloro-cytidine
• Cytidine, 2'-chloro-2'-deoxy- (8CI,9CI)
• AKOS015911420
• J-000632
• (S)-2-Amino-3-(3,5-diiodo-4-(phosphonooxy)phenyl)propanoic acid
• 10212-19-8
• F86396
• BP-20008
• SCHEMBL10890901
• 4-Amino-1-((2R,3R,4R,5R)-3-chloro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one
• DTXSID10676912
• A936535
• DB-020770
• 2'-Chloro-2'-deoxycytidine

• MDL： MFCD06658147
• Inchi： 1S/C9H12ClN3O4/c10-6-7(15)4(3-14)17-8(6)13-2-1-5(11)12-9(13)16/h1-2,4,6-8,14-15H,3H2,(H2,11,12,16)/t4-,6-,7-,8-/m1/s1
• InChI Key： LOZPBORRQPATRO-XVFCMESISA-N
• SMILES： Cl[C@H]1[C@H](N2C(N=C(C=C2)N)=O)O[C@H](CO)[C@H]1O

Computed Properties

• Exact Mass: 261.05200
• Monoisotopic Mass: 261.0516336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 110.60000
• LogP: -0.73530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides

Additional information on 2'-Chloro-2'-deoxycytidine

Introduction to 2'-Chloro-2'-deoxycytidine (CAS No. 10212-19-8)

2'-Chloro-2'-deoxycytidine (CAS No. 10212-19-8) is a synthetic nucleoside analog that has garnered significant attention in the field of medicinal chemistry and oncology due to its potential therapeutic applications. This compound is structurally similar to the natural nucleoside deoxycytidine, but with a chlorine atom substituted at the 2' position of the ribose sugar. This modification imparts unique properties that make it a valuable candidate for various biomedical research and clinical applications.

The primary interest in 2'-Chloro-2'-deoxycytidine stems from its antiviral and antitumor activities. Recent studies have shown that this compound can effectively inhibit the replication of certain viruses, including herpes simplex virus (HSV) and human cytomegalovirus (HCMV). The mechanism of action involves the incorporation of the modified nucleoside into viral DNA, leading to chain termination and inhibition of viral replication.

In addition to its antiviral properties, 2'-Chloro-2'-deoxycytidine has demonstrated significant antitumor activity in preclinical studies. It has been shown to inhibit the growth of various cancer cell lines, including those derived from leukemia, lymphoma, and solid tumors. The compound's ability to induce apoptosis and cell cycle arrest in cancer cells makes it a promising candidate for further development as an anticancer agent.

The pharmacokinetic and pharmacodynamic properties of 2'-Chloro-2'-deoxycytidine have been extensively studied. It is rapidly absorbed after oral administration and exhibits good bioavailability. The compound is metabolized primarily in the liver, where it is converted into its active triphosphate form by cellular kinases. This active form can then be incorporated into DNA, leading to its therapeutic effects.

Clinical trials have been conducted to evaluate the safety and efficacy of 2'-Chloro-2'-deoxycytidine. Early-phase trials have shown that the compound is well-tolerated at therapeutic doses, with manageable side effects such as mild gastrointestinal symptoms and reversible hematological toxicity. These findings have paved the way for further clinical investigations, including phase II and III trials to assess its efficacy in specific patient populations.

The potential applications of 2'-Chloro-2'-deoxycytidine extend beyond antiviral and antitumor therapy. Recent research has explored its use in combination with other drugs to enhance treatment outcomes. For example, studies have shown that combining 2'-Chloro-2'-deoxycytidine with standard chemotherapy agents can synergistically enhance their anticancer effects, potentially leading to improved patient outcomes.

In conclusion, 2'-Chloro-2'-deoxycytidine (CAS No. 10212-19-8) is a promising compound with a wide range of potential therapeutic applications. Its unique structural modifications confer valuable properties that make it an attractive candidate for further research and development in the fields of virology and oncology. Ongoing studies continue to explore its mechanisms of action, safety profile, and potential clinical applications, contributing to the advancement of medical science and patient care.